Cas no 1858215-94-7 ((5-fluoro-6-methyl-3-pyridyl)boronic acid)

• Product Name: (5-fluoro-6-methyl-3-pyridyl)boronic acid
• CAS No: 1858215-94-7
• MF: C₆H₇BFNO₂
• MW: 154.934684991837
• MDL: MFCD18255103
• CID: 4674434
• PubChem ID: 72213908
• Update Time: 2025-10-23

(5-fluoro-6-methyl-3-pyridyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• AB74635
• 5-fluoro-6-methylpyridin-3-ylboronic acid
• (5-FLUORO-6-METHYLPYRIDIN-3-YL)BORONIC ACID
• (5-fluoro-6-methyl-3-pyridyl)boronic acid
• 1858215-94-7
• MFCD18255103
• CS-0310145
• D96927
• (5-Fluoro-6-methyl-3-pyridyl)boronicacid
• SY278027
• 5-Fluoro-6-methylpyridine-3-boronic Acid
• BS-48246

• MDL： MFCD18255103
• Inchi： 1S/C6H7BFNO2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3,10-11H,1H3
• InChI Key： RLFWFKJSNCHEJS-UHFFFAOYSA-N
• SMILES： FC1=CC(B(O)O)=CN=C1C

Computed Properties

• Exact Mass: 155.0553868g/mol
• Monoisotopic Mass: 155.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (5-fluoro-6-methyl-3-pyridyl)boronic acid

Recent Advances in the Application of (5-Fluoro-6-methyl-3-pyridyl)boronic Acid (CAS: 1858215-94-7) in Chemical Biology and Pharmaceutical Research

The compound (5-fluoro-6-methyl-3-pyridyl)boronic acid (CAS: 1858215-94-7) has emerged as a critical building block in medicinal chemistry and chemical biology, particularly in the development of novel therapeutics and diagnostic agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic scaffolds with potential pharmacological activity. This boronic acid derivative is increasingly recognized for its role in the design of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and radiopharmaceuticals, owing to its favorable reactivity profile and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (5-fluoro-6-methyl-3-pyridyl)boronic acid in the synthesis of next-generation Bruton’s tyrosine kinase (BTK) inhibitors. The compound served as a key intermediate in constructing pyridine-based pharmacophores, which exhibited enhanced selectivity and potency against BTK isoforms. Researchers attributed this improvement to the steric and electronic effects of the fluorine and methyl substituents, which optimized binding interactions within the kinase ATP-binding pocket.

In the realm of targeted protein degradation, a 2024 preprint in ChemRxiv detailed the incorporation of (5-fluoro-6-methyl-3-pyridyl)boronic acid into bifunctional PROTAC molecules. The boronic acid moiety facilitated covalent binding to cereblon (CRBN) E3 ligase ligands, enabling the degradation of previously "undruggable" oncoproteins. Notably, these PROTACs showed nanomolar DC50 values in leukemia cell lines, with minimal off-target effects—a breakthrough attributed to the precise spatial orientation conferred by the boronic acid linker.

Advancements in PET imaging have also leveraged this compound, as reported in Nuclear Medicine and Biology (2023). Radiolabeled derivatives of (5-fluoro-6-methyl-3-pyridyl)boronic acid, incorporating fluorine-18, demonstrated exceptional blood-brain barrier penetration and tumor-to-background ratios in glioblastoma models. The methyl group’s presence was found to mitigate defluorination—a common limitation of arylboronic acid-based radiotracers—thereby improving in vivo stability.

Ongoing challenges include optimizing the compound’s aqueous solubility for formulation development, as highlighted in a recent ACS Pharmacology & Translational Science perspective (2024). Computational modeling suggests that strategic modifications to the boronic acid’s hydration state could enhance bioavailability while retaining its synthetic versatility. Industry partnerships, such as the collaboration between Vertex Pharmaceuticals and Boron Molecular, are actively exploring these avenues for pipeline candidates targeting fibrosis and autoimmune disorders.

In conclusion, (5-fluoro-6-methyl-3-pyridyl)boronic acid (1858215-94-7) represents a versatile tool in modern drug discovery, with applications spanning small-molecule therapeutics, protein degraders, and diagnostic agents. Its unique structural features continue to inspire innovative solutions to longstanding challenges in medicinal chemistry, positioning it as a compound of significant interest for future research and development efforts.